Cas no 38253-21-3 (2-[ethyl(phenyl)amino]cyclohexanone)

2-[ethyl(phenyl)amino]cyclohexanone structure
38253-21-3 structure
Product Name:2-[ethyl(phenyl)amino]cyclohexanone
CAS No:38253-21-3
MF:C14H19NO
MW:217.306763887405
CID:923246
PubChem ID:268878
Update Time:2025-04-19

2-[ethyl(phenyl)amino]cyclohexanone Chemical and Physical Properties

Names and Identifiers

    • 2-[ethyl(phenyl)amino]cyclohexanone
    • 38253-21-3
    • NSC-109357
    • 2-(N-ethyl anilino) cyclohexanone
    • CVHNHJOPDRKMFQ-UHFFFAOYSA-N
    • 2-(N-ethyl anilino)cyclohexanone
    • NSC109357
    • SCHEMBL1458717
    • Inchi: 1S/C14H19NO/c1-2-15(12-8-4-3-5-9-12)13-10-6-7-11-14(13)16/h3-5,8-9,13H,2,6-7,10-11H2,1H3
    • InChI Key: CVHNHJOPDRKMFQ-UHFFFAOYSA-N
    • SMILES: O=C1CCCCC1N(C1C=CC=CC=1)CC

Computed Properties

  • Exact Mass: 217.14677
  • Monoisotopic Mass: 217.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 346°C at 760 mmHg
  • Flash Point: 127.5°C
  • Refractive Index: 1.567
  • PSA: 20.31
  • LogP: 3.02460
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd